Methyl 2-O,3-O,4-O-triacetyl-6-deoxy-alpha-D-glucopyranoside

• IUPAC Name: [(2R,3R,4S,5R,6S)-4,5-diacetyloxy-6-methoxy-2-methyloxan-3-yl] acetate
• InChI: InChI=1S/C13H20O8/c1-6-10(19-7(2)14)11(20-8(3)15)12(21-9(4)16)13(17-5)18-6/h6,10-13H,1-5H3/t6-,10-,11+,12-,13+/m1/s1
• InChI Key: RTVWBDNQHISFHI-QPSDPIORSA-N
• Canonical SMILES: CC1C(C(C(C(O1)OC)OC(=O)C)OC(=O)C)OC(=O)C
• Isomeric SMILES: C[C@@H]1[C@H]([C@@H]([C@H]([C@H](O1)OC)OC(=O)C)OC(=O)C)OC(=O)C
• Molecular Formula: C13H20O8
• Molecular Weight: 304.29 g/mol

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of “Methyl 2-O,3-O,4-O-triacetyl-6-deoxy-alpha-D-glucopyranoside” are not explicitly provided in the searched resources.

Scientific Research Applications

Synthesis and Chemical Behavior

• Methyl 2-O,3-O,4-O-triacetyl-6-deoxy-alpha-D-glucopyranoside has been involved in the synthesis of various sulfates, highlighting its role in the creation of structurally diverse molecules. For example, the synthesis of 3-0, 4-0, and 6-0 sulfates of methyl 2-amino-2-deoxy-α-D-Glucopyranoside utilized this compound as a starting point, demonstrating its utility in complex carbohydrate chemistry (Leder, 1988).

Chemical Transformations

• The compound plays a critical role in chemical transformations, such as the brominolysis of carbohydrate iodides. This process involved the reaction of methyl 6-deoxy-6-iodo-α-D-glucopyranoside triacetate, a compound closely related to this compound, indicating its potential in facilitating significant structural changes in carbohydrate molecules (Lemieux & Fraser-Reid, 1964).

Application in Glycoside Synthesis

• This chemical has been integral in the synthesis of various glycosides, serving as a key intermediate in complex carbohydrate syntheses. For instance, the creation of glycosides like methyl 2-amino-2,6-dideoxy-α-d-glucopyranoside-6-sulfonic acid utilized derivatives of this compound, showcasing its versatility in synthesizing bioactive molecules (Fernández-Bolaños et al., 1993).

Role in NMR Analysis

• The compound has been studied for its NMR characteristics, providing insights into the structural and conformational aspects of sugars. For example, NMR studies of methyl 3,4,6-tri-O-acetyl-2-deoxy-2-(alkylureido)-β-D-glucopyranosides, related to this compound, have contributed to the understanding of carbohydrate structure and behavior (Wawer et al., 1999).

Mechanism of Action

The mechanism of action for “Methyl 2-O,3-O,4-O-triacetyl-6-deoxy-alpha-D-glucopyranoside” is not explicitly mentioned in the searched resources.

Safety and Hazards

The safety and hazards associated with “Methyl 2-O,3-O,4-O-triacetyl-6-deoxy-alpha-D-glucopyranoside” are not explicitly mentioned in the searched resources.

Future Directions

The future directions for research and applications of “Methyl 2-O,3-O,4-O-triacetyl-6-deoxy-alpha-D-glucopyranoside” are not explicitly mentioned in the searched resources.